Cas no 848081-09-4 (Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate)

• Product name: Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate
• CAS No: 848081-09-4
• MF: C₁₄H₁₄NO₂SCl
• MW: 295.784
• CID: 3167794
• PubChem ID: 11185537

Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate
• Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate
• KFA31704
• Ethyl 2-amino-5-[(2-chlorophenyl)methyl]thiophene-3-carboxylate
• 848081-09-4
• Mtx2 toxin

• Inchi： InChI=1S/C14H14ClNO2S/c1-2-18-14(17)11-8-10(19-13(11)16)7-9-5-3-4-6-12(9)15/h3-6,8H,2,7,16H2,1H3
• InChI Key： XWKBRHKQLLUKQZ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(N)SC(=C1)CC2=CC=CC=C2Cl

Computed Properties

• Exact Mass: 295.0433776Da
• Monoisotopic Mass: 295.0433776Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 80.6Ų